Cas no 53603-08-0 (Butyl, 1-bromo-1-methyl-2-oxo- (9CI))

• Product Name: Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
• CAS No: 53603-08-0
• MF: C₅H₈BrO
• MW: 164.020421028137
• CID: 938818
• PubChem ID: 90473268
• Update Time: 2025-04-19

Butyl, 1-bromo-1-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
• Butyl,1-bromo-1-methyl-2-oxo-(9ci)
• 53603-08-0

• Inchi： 1S/C5H8BrO/c1-3-5(7)4(2)6/h3H2,1-2H3
• InChI Key： MDIUBECIFSMEHP-UHFFFAOYSA-N
• SMILES： Br[C](C)C(CC)=O |^1:1|

Computed Properties

• Exact Mass: 162.97585g/mol
• Monoisotopic Mass: 162.97585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų